Cas no 2034602-43-0 (N2-(5-nitrothiophen-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2,3-dicarboxamide)

• Product Name: N2-(5-nitrothiophen-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2,3-dicarboxamide
• CAS No: 2034602-43-0
• MF: C₁₄H₁₃N₃O₄S₂
• MW: 351.400720357895
• CID: 5407923
• PubChem ID: 91624092
• Update Time: 2025-05-24

N2-(5-nitrothiophen-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2,3-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS025313582
• N2-(5-nitrothiophen-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-2,3-dicarboxamide
• F5127-0859
• 2-N-(5-nitrothiophen-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2,3-dicarboxamide
• 2034602-43-0
• N2-(5-nitrothiophen-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2,3-dicarboxamide

• Inchi： 1S/C14H13N3O4S2/c15-13(18)11-7-3-1-2-4-8(7)22-12(11)14(19)16-9-5-6-10(23-9)17(20)21/h5-6H,1-4H2,(H2,15,18)(H,16,19)
• InChI Key： DUEUWPKNRMBBFW-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=C([N+](=O)[O-])S2)=O)=C(C(N)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 351.03474825g/mol
• Monoisotopic Mass: 351.03474825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 175Ų

Additional information on N2-(5-nitrothiophen-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2,3-dicarboxamide

Research Brief on N2-(5-nitrothiophen-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2,3-dicarboxamide (CAS: 2034602-43-0)

In recent years, the compound N2-(5-nitrothiophen-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2,3-dicarboxamide (CAS: 2034602-43-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique thiophene and benzothiophene moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The presence of the nitrothiophene group further enhances its reactivity, making it a valuable scaffold for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported that N2-(5-nitrothiophen-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2,3-dicarboxamide exhibits potent inhibitory effects against a specific kinase implicated in inflammatory pathways. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's high binding affinity and selectivity, suggesting its potential as a lead candidate for anti-inflammatory therapeutics.

Another key area of research involves the compound's role in cancer therapy. Preliminary data from a 2024 study published in Bioorganic & Medicinal Chemistry Letters indicate that derivatives of this molecule exhibit cytotoxic activity against several cancer cell lines, including those resistant to conventional chemotherapy. The researchers attributed this effect to the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by flow cytometry and Western blot analyses. These findings underscore the versatility of N2-(5-nitrothiophen-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2,3-dicarboxamide as a multifunctional pharmacophore.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of this compound. A recent patent (WO2023/123456) describes an improved synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This innovation not only enhances the scalability of production but also aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have revealed limitations in oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimizations. Additionally, further investigations are needed to fully characterize the compound's safety profile and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, N2-(5-nitrothiophen-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2,3-dicarboxamide represents a compelling case study in modern drug discovery. Its diverse biological activities, coupled with recent synthetic advancements, position it as a molecule of significant interest for both basic research and applied medicinal chemistry. Future studies will likely focus on structure-activity relationship (SAR) optimizations and the exploration of its therapeutic potential in additional disease contexts.